Cas no 27855-05-6 ((R)-2,3-Dimethylbutyric Acid)
(R)-2,3-Dimethylbutyric Acid structure
Product Name:(R)-2,3-Dimethylbutyric Acid
CAS No:27855-05-6
MF:C6H12O2
MW:116.158282279968
CID:53228
PubChem ID:16126808
Update Time:2025-04-18
(R)-2,3-Dimethylbutyric Acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-2,3-Dimethylbutanoic acid
- (R)-2,3-Dimethylbutyric Acid
- 2,3-dimethylbutyric acid
- I04-1479
- EN300-2956173
- SCHEMBL5518838
- (R)-(-)-2,3-Dimethylbutanoic acid
- UNII-T1JDQ7R1ZE
- (2R)-2, 3-dimethylbutanoic acid
- starbld0019581
- 27855-05-6
- A852073
- J-502170
- DTXSID10583132
- Q27117930
- 2,3-Dimethylbutanoic acid, (2R)-
- (R)-2,3-Dimethylbutanoicacid
- T1JDQ7R1ZE
- CS-0273260
- AKOS015840291
- (R)-(-)-2,3-Dimethylbutyric acid
- Butanoic acid, 2,3-dimethyl-, (2R)-
- CHEBI:38651
- (2R)-2,3-dimethylbutanoic acid
-
- Inchi: 1S/C6H12O2/c1-4(2)5(3)6(7)8/h4-5H,1-3H3,(H,7,8)/t5-/m1/s1
- InChI Key: XFOASZQZPWEJAA-RXMQYKEDSA-N
- SMILES: OC([C@H](C)C(C)C)=O
Computed Properties
- Exact Mass: 116.08400
- Monoisotopic Mass: 116.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 86.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 0.944
- Melting Point: -1.5 °C
- Boiling Point: 191 ºC
- Flash Point: 83 ºC
- Refractive Index: 1.4136
- PSA: 37.30000
- LogP: 1.36310
- Vapor Pressure: 0.2±0.8 mmHg at 25°C
(R)-2,3-Dimethylbutyric Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(R)-2,3-Dimethylbutyric Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D468060-2.5mg |
(R)-2,3-Dimethylbutyric Acid |
27855-05-6 | 2.5mg |
$190.00 | 2023-05-18 | ||
| TRC | D468060-5mg |
(R)-2,3-Dimethylbutyric Acid |
27855-05-6 | 5mg |
$351.00 | 2023-05-18 | ||
| TRC | D468060-10mg |
(R)-2,3-Dimethylbutyric Acid |
27855-05-6 | 10mg |
$672.00 | 2023-05-18 | ||
| TRC | D468060-25mg |
(R)-2,3-Dimethylbutyric Acid |
27855-05-6 | 25mg |
$1487.00 | 2023-05-18 | ||
| TRC | D468060-1mg |
(R)-2,3-Dimethylbutyric Acid |
27855-05-6 | 1mg |
$150.00 | 2023-05-18 | ||
| TRC | D468060-2.5 mg |
(R)-2,3-Dimethylbutyric Acid |
27855-05-6 | 2.5 mg |
$ 155.00 | 2022-01-09 | ||
| TRC | D468060-5 mg |
(R)-2,3-Dimethylbutyric Acid |
27855-05-6 | 5mg |
$ 290.00 | 2022-01-09 | ||
| TRC | D468060-10 mg |
(R)-2,3-Dimethylbutyric Acid |
27855-05-6 | 10mg |
$ 555.00 | 2022-01-09 | ||
| TRC | D468060-25 mg |
(R)-2,3-Dimethylbutyric Acid |
27855-05-6 | 25mg |
$ 1230.00 | 2022-01-09 | ||
| Enamine | EN300-2956173-0.05g |
(2R)-2,3-dimethylbutanoic acid |
27855-05-6 | 95.0% | 0.05g |
$315.0 | 2025-03-19 |
(R)-2,3-Dimethylbutyric Acid Related Literature
-
1. Stereoselective addition of organometallic reagents to N-(tosyl)vinylsulfoximinesRichard F. W. Jackson,Andrew D. Briggs,Paul A. Brown,William Clegg,Mark R. J. Elsegood,Christopher Frampton J. Chem. Soc. Perkin Trans. 1 1996 1673
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